Cas no 623585-74-0 (methyl 2,5-dichloropyridine-4-carboxylate)

• Product Name: methyl 2,5-dichloropyridine-4-carboxylate
• CAS No: 623585-74-0
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD09951944
• CID: 837988
• PubChem ID: 25918842
• Update Time: 2025-07-25

methyl 2,5-dichloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dichloroisonicotinate
• Methyl 2,5-dichloropyridine-4-carboxylate
• Methyl-2-5-dichloroisonicotinate
• 4-Pyridinecarboxylic acid, 2,5-dichloro-, methyl ester
• OJTXNNHRMCEWAM-UHFFFAOYSA-N
• SBB093571
• SB21125
• RP11993
• SY035621
• AK126033
• 2,5-dichloroisonicotinic acid methyl ester
• ST24047581
• Z0736
• DB-023469
• MFCD09951944
• SCHEMBL236107
• AC-33322
• 623585-74-0
• DTXSID10649782
• AKOS005073604
• J-521896
• MB-0729
• Methyl2,5-dichloroisonicotinate
• YZA58574
• CS-D0482
• methyl 2,5-dichloropyridine-4-carboxylate

• MDL： MFCD09951944
• Inchi： 1S/C7H5Cl2NO2/c1-12-7(11)4-2-6(9)10-3-5(4)8/h2-3H,1H3
• InChI Key： OJTXNNHRMCEWAM-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 204.97000
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 28-29°
• Boiling Point: 275.2℃ at 760 mmHg
• Flash Point: 120.3±25.9 °C
• Refractive Index: 1.548
• PSA: 39.19000
• LogP: 2.17500
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 2,5-dichloropyridine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 2,5-dichloropyridine-4-carboxylate

Comprehensive Overview of Methyl 2,5-Dichloropyridine-4-carboxylate (CAS No. 623585-74-0)

Methyl 2,5-dichloropyridine-4-carboxylate (CAS No. 623585-74-0) is a versatile heterocyclic compound widely utilized in pharmaceutical, agrochemical, and material science research. This chlorinated pyridine derivative features a carboxylate ester group at the 4-position and chlorine atoms at the 2- and 5-positions, making it a valuable intermediate for synthesizing complex molecules. Its molecular formula, C₇H₅Cl₂NO₂, and precise structure have garnered attention in drug discovery and crop protection applications due to its unique reactivity and functional group compatibility.

In recent years, the demand for methyl 2,5-dichloropyridine-4-carboxylate has surged, driven by its role in developing small-molecule inhibitors and biologically active compounds. Researchers frequently search for "synthesis of methyl 2,5-dichloropyridine-4-carboxylate" or "applications of CAS 623585-74-0," reflecting its industrial relevance. The compound’s electron-withdrawing properties and stability under various reaction conditions make it ideal for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

Environmental and green chemistry trends have also influenced studies on 623585-74-0, with queries like "sustainable production of chloropyridine derivatives" gaining traction. Innovations in catalytic processes and solvent-free reactions aim to minimize waste while maintaining high yields. Furthermore, the compound’s potential in photovoltaic materials and OLEDs aligns with the growing interest in renewable energy technologies, where its aromatic stability and tunable electronic properties are highly valued.

From a regulatory perspective, methyl 2,5-dichloropyridine-4-carboxylate is handled under standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, proper personal protective equipment (PPE) and ventilation are recommended during handling. Analytical techniques like HPLC, GC-MS, and NMR are commonly employed to verify purity, addressing the frequent search term "analytical methods for CAS 623585-74-0."

In conclusion, methyl 2,5-dichloropyridine-4-carboxylate (CAS No. 623585-74-0) remains a cornerstone in synthetic chemistry, bridging gaps between academia and industry. Its adaptability to high-throughput screening and structure-activity relationship (SAR) studies ensures its continued prominence in scientific literature and patent filings. For researchers exploring "buy methyl 2,5-dichloropyridine-4-carboxylate" or "custom synthesis of 623585-74-0," partnering with certified suppliers guarantees quality and compliance with evolving chemical regulations.